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Compound of Interest

Compound Name: 4-Amino-4'-methoxydiphenylamine

Cat. No.: B089606 Get Quote

Application Notes: 4-Amino-4'-
methoxydiphenylamine as a Redox Indicator
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-4'-methoxydiphenylamine, also known as Variamine Blue B, is a versatile organic

compound that serves as a highly effective redox indicator in various analytical titrations.[1][2]

Its distinct and reversible color change upon oxidation makes it a valuable tool for the precise

determination of endpoints in redox reactions. In its reduced form, the indicator is colorless,

while in its oxidized state, it exhibits a deep blue-violet color.[1][2] This sharp color transition

allows for accurate visual endpoint detection in titrations involving oxidizing agents such as

potassium dichromate and for the quantification of analytes like iron(II).

Principle of Operation
In a redox titration, the concentration of an analyte is determined by reacting it with a titrant of

known concentration, where the underlying reaction involves the transfer of electrons. A redox

indicator, such as 4-Amino-4'-methoxydiphenylamine, is a substance that changes color at a

specific electrode potential.

The color change of 4-Amino-4'-methoxydiphenylamine is pH-dependent and occurs at a

specific redox potential. The transition potential for Variamine Blue is approximately +0.575 V.
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[3] During a titration, for instance, of ferrous ions (Fe²⁺) with a strong oxidizing agent like

potassium dichromate (K₂Cr₂O₇), the Fe²⁺ ions are oxidized to ferric ions (Fe³⁺). Once all the

Fe²⁺ has been consumed, the slightest excess of the titrant oxidizes the 4-Amino-4'-
methoxydiphenylamine indicator, resulting in a sharp color change from colorless to a

persistent deep blue or violet-blue, signaling the equivalence point of the titration.

Applications
The primary application of 4-Amino-4'-methoxydiphenylamine as a redox indicator is in the

quantitative analysis of various substances in research, quality control, and developmental

settings. Its notable applications include:

Determination of Iron (II): It is widely used in the titration of ferrous ions with potassium

dichromate, a standard method for quantifying iron in various samples.[4]

Titrations with other Oxidizing Agents: It has been successfully employed in titrations

involving other oxidizing agents like bromamine-B and bromate.[1]

Complexometric Titrations: It can also be used as an indicator in the complexometric titration

of iron(III) with EDTA, where the endpoint is marked by a color change from violet-blue to

colorless.[1]

Quantitative Data Summary
Property Value Reference

Common Name Variamine Blue B [1]

Chemical Name
4-Amino-4'-

methoxydiphenylamine

Indicator Type Redox Indicator [1]

Transition Potential +0.575 V [3]

Color in Reduced Form Colorless [1]

Color in Oxidized Form Deep Blue / Violet-Blue [1]

Indicator Preparation 0.1% (w/v) aqueous solution [1]
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Experimental Protocols
Preparation of Reagents
1. 0.1 N Potassium Dichromate (K₂Cr₂O₇) Solution (Titrant)

Accurately weigh approximately 4.9 g of analytical grade potassium dichromate (previously

dried at 150-200°C).

Dissolve the weighed solid in distilled water in a 1000 mL volumetric flask.

Make up the volume to the mark with distilled water and mix thoroughly.

2. 0.1 N Ferrous Ammonium Sulfate [(NH₄)₂Fe(SO₄)₂·6H₂O] Solution (Analyte)

Accurately weigh approximately 39.2 g of ferrous ammonium sulfate hexahydrate (Mohr's

salt).

Dissolve the salt in a beaker containing a mixture of 500 mL of distilled water and 20 mL of

concentrated sulfuric acid.

Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with distilled water.

Mix the solution well.

3. 4-Amino-4'-methoxydiphenylamine Indicator Solution

Dissolve 0.1 g of 4-Amino-4'-methoxydiphenylamine in 100 mL of distilled water.[1]

Titration Procedure: Determination of Iron(II)
Pipette 25.0 mL of the prepared 0.1 N ferrous ammonium sulfate solution into a 250 mL

Erlenmeyer flask.

Add 20 mL of 1 M sulfuric acid to the flask.

Add 2-3 drops of the 4-Amino-4'-methoxydiphenylamine indicator solution to the flask. The

solution should be colorless.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b089606?utm_src=pdf-body
https://www.benchchem.com/product/b089606?utm_src=pdf-body
https://www.benchchem.com/product/b1583812
https://www.benchchem.com/product/b089606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titrate the ferrous ammonium sulfate solution with the standardized 0.1 N potassium

dichromate solution from a burette.

Swirl the flask continuously during the titration.

The endpoint is reached when the first persistent deep blue or violet-blue color appears.

Record the volume of the potassium dichromate solution used.

Repeat the titration at least two more times to ensure concordant results.

Calculate the concentration of the ferrous ammonium sulfate solution using the titration data.

Visualizations
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Chemical Structure of 4-Amino-4'-methoxydiphenylamine

C13H14N2O

NH₂

NH

O-CH₃
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Experimental Workflow for Redox Titration

Prepare Analyte
(e.g., 0.1 N Ferrous Ammonium Sulfate)

Setup Titration Apparatus
(Burette with Titrant, Flask with Analyte)

Prepare Titrant
(e.g., 0.1 N Potassium Dichromate)

Prepare Indicator
(0.1% 4-Amino-4'-methoxydiphenylamine)

Add Indicator to Analyte

Titrate until Endpoint

Observe Color Change
(Colorless to Deep Blue/Violet-Blue)

Record Titrant Volume

Calculate Analyte Concentration
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Principle of Redox Indication

Indicator (Reduced Form)
Colorless

Indicator (Oxidized Form)
Deep Blue/Violet-Blue

 Oxidation
(+ electrons lost)

 Reduction
(+ electrons gained)

Endpoint of Titration

Excess Oxidizing Agent
(e.g., Cr₂O₇²⁻)

 reacts with

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089606#using-4-amino-4-methoxydiphenylamine-as-
a-redox-indicator-in-titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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